2-Bromo-3-fluoro-6-methylaniline
Overview
Description
2-Bromo-3-fluoro-6-methylaniline is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a derivative of 3-halo-2-methylaniline .
Synthesis Analysis
The synthesis of this compound involves several steps. A preparation method involves the use of dichloromethane, 4-fluoro-2-methylphenol, bromine, and hydrogen peroxide. The reaction is carried out under specific temperature conditions and involves several stages including stirring, heat preservation, layering, and distillation .Scientific Research Applications
Synthesis and Chemical Reactions
2-Bromo-3-fluoro-6-methylaniline is primarily used in various synthesis and chemical reactions, leading to the production of important compounds:
Synthesis of Fluorane Dye :
- The compound is a precursor for the synthesis of important dyes. For instance, 4-Bromo-3-methylanisole, a related compound, is used in synthesizing black fluorane dye, crucial in the manufacture of thermal papers. A study demonstrated a continuous homogeneous bromination technology in a modular microreaction system, highlighting the compound's significance in the dye industry (Xie et al., 2020).
Cross-Coupling Reactions :
- It's involved in Suzuki cross-coupling reactions. For example, a series of analogs were synthesized through Suzuki cross-coupling reactions, showcasing the versatility of bromo-methylaniline derivatives in constructing complex molecules with potential optical applications (Rizwan et al., 2021).
Nucleotide Probe Synthesis :
- A derivative, 3-fluoro-6-methylaniline nucleoside, was synthesized and incorporated into oligonucleotides, highlighting its utility in nucleotide-based probe synthesis. This derivative has shown high-affinity and nucleobase-specific hybridization, making it a valuable tool in molecular biology (Aro-Heinilä et al., 2019).
Pharmaceutical Intermediate Synthesis :
- It serves as an intermediate in pharmaceutical manufacturing. For example, 2-Bromo-6-fluorotoluene, prepared from a similar compound, is an important medical intermediate, showcasing the relevance of bromo-fluoro-methylaniline derivatives in medical chemistry (Jiang-he, 2010).
Amination Reactions :
- It's involved in amination reactions. The compound, specifically its derivatives, has been used in amination reactions with potassium amide, illustrating its role in synthesizing nitrogen-containing molecules (Streef & Hertog, 2010).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-3-fluoro-6-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWAYQUHVVUYSHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1522267-53-3 |
Source
|
| Record name | 2-bromo-3-fluoro-6-methylaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{5H,6H,7H,8H-imidazo[1,2-a]pyridin-7-ylmethyl}(methyl)amine](/img/structure/B1446645.png)
![2-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-amine](/img/structure/B1446649.png)
